Cas no 23214-66-6 ((R)-(-)-1-Benzyloxy-3-(p-tosyloxy)-2-propanol)

• Product Name: (R)-(-)-1-Benzyloxy-3-(p-tosyloxy)-2-propanol
• CAS No: 23214-66-6
• MF: C₁₇H₂₀O₅S
• MW: 336.402704238892
• MDL: MFCD00134285
• CID: 52260
• PubChem ID: 24862464
• Update Time: 2025-05-23

(R)-(-)-1-Benzyloxy-3-(p-tosyloxy)-2-propanol Chemical and Physical Properties

Names and Identifiers

• (R)-3-(Benzyloxy)-2-hydroxypropyl 4-methylbenzenesulfonate
• (R)-(-)-3-Benzyloxy-1,2-propanediol 1-(p-toluenesulfonate)
• (R)-(-)-1-Benzyloxy-3-(p-tosyloxy)-2-propanol
• (R)-(-)-1-Benzyloxy-3-Tosyloxy-2-Propanol
• (R)-(?)-1-Benzyloxy-3-(p-tosyloxy)-2-propanol
• [(2R)-2-hydroxy-3-phenylmethoxypropyl] 4-methylbenzenesulfonate
• R(-)-3-BENZYLOXY-1 2-PROPANEDIOL 1-(TO- LUENE-4-SULFONATE)
• (2R)-3-benzyloxy-2-hydroxypropyl 4-methylbenzenesulfonate
• (R)-1-O-tosyl-3-O-benzylglycerol
• 1-Benzyl-sn-glycerol 3-tosylate
• 1-O-benzyl-3-p-toluenesulfonyl-sn-glycerol
• S-1-benzyloxy-3-p-toluenesulfonyloxypropanol
• 1,2-Propanediol, 3-(phenylmethoxy)-, 1-(4-methylbenzenesulfonate), (2R)-
• SCHEMBL4020804
• J-015037
• (R)-3-(benzyloxy)-2-hydroxypropyl 4-methylbenzene sulfonate
• YAA21466
• (2R)-1-(benzyloxy)-3-[(4-methylbenzenesulfonyl)oxy]propan-2-ol
• (R)-(-)-1-Benzyloxy-3-(p-tosyloxy)-2-propanol, 95%
• MFCD00134285
• AKOS015888854
• (2R)-3-(Benzyloxy)-2-hydroxypropyl 4-methylbenzene-1-sulfonate
• W12755
• CS-0328277
• DTXSID90545778
• (R)-3-(Benzyloxy)-2-hydroxypropyl4-methylbenzenesulfonate
• HBMUWOSOGHUWSS-MRXNPFEDSA-N
• AS-72941
• (R)-(')-1-Benzyloxy-3-(p-tosyloxy)-2-propanol
• 23214-66-6

• MDL： MFCD00134285
• Inchi： 1S/C17H20O5S/c1-14-7-9-17(10-8-14)23(19,20)22-13-16(18)12-21-11-15-5-3-2-4-6-15/h2-10,16,18H,11-13H2,1H3/t16-/m1/s1
• InChI Key： HBMUWOSOGHUWSS-MRXNPFEDSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC[C@@H](COCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 336.10300
• Monoisotopic Mass: 336.10314491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 81.2Ų

Experimental Properties

• Color/Form: Beige powder
• Density: 1.253
• Melting Point: 52-55 °C (lit.)
• Boiling Point: 515.6°Cat760mmHg
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: 1.573
• PSA: 81.21000
• LogP: 3.35880
• Solubility: Not determined
• Specific Rotation: -7 º (c=10 in toluene)
• Optical Activity: [α]25/D −7°, c = 10 in toluene

(R)-(-)-1-Benzyloxy-3-(p-tosyloxy)-2-propanol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• FLUKA BRAND F CODES：3
• Safety Term：S22;S24/25

Additional information on (R)-(-)-1-Benzyloxy-3-(p-tosyloxy)-2-propanol

Chemical Profile of (R)-(-)-1-Benzyloxy-3-(p-tosyloxy)-2-propanol (CAS No. 23214-66-6)

The compound (R)-(-)-1-Benzyloxy-3-(p-tosyloxy)-2-propanol, identified by its CAS number 23214-66-6, is a significant molecule in the field of chiral chemistry and pharmaceutical research. This enantiomerically pure compound has garnered attention due to its unique structural features and potential applications in the synthesis of biologically active agents. The presence of both benzyloxy and p-tosyloxy substituents makes it a versatile intermediate for the development of complex organic molecules, particularly in the realm of drug discovery.

In recent years, the demand for enantiomerically pure compounds has surged, driven by the need for more effective and selective pharmaceuticals. The stereochemistry of a molecule can dramatically influence its biological activity, with one enantiomer often exhibiting therapeutic benefits while the other may be inactive or even harmful. (R)-(-)-1-Benzyloxy-3-(p-tosyloxy)-2-propanol stands out as a valuable building block in this context, offering chemists a reliable scaffold for constructing chiral drugs.

The synthesis of this compound involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The benzyloxy and p-tosyloxy groups provide reactive sites that can be selectively modified, enabling the construction of more intricate molecular architectures. This flexibility has made (R)-(-)-1-Benzyloxy-3-(p-tosyloxy)-2-propanol a popular choice for researchers exploring novel therapeutic pathways.

One of the most compelling aspects of this compound is its potential application in the development of protease inhibitors. Proteases are enzymes that play crucial roles in various biological processes, and their inhibition is a key strategy in treating diseases such as cancer, HIV, and inflammation-related disorders. The chiral environment provided by (R)-(-)-1-Benzyloxy-3-(p-tosyloxy)-2-propanol allows for the design of molecules that can selectively interact with specific protease isoforms, thereby enhancing therapeutic efficacy while minimizing side effects.

Recent studies have demonstrated the utility of this compound in the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides but with improved stability and bioavailability. By leveraging the benzyloxy and p-tosyloxy functionalities, researchers have been able to create highly potent peptidomimetics that exhibit promising activity against target enzymes. These findings underscore the importance of stereochemistry in drug design and highlight the potential of (R)-(-)-1-Benzyloxy-3-(p-tosyloxy)-2-propanol as a key intermediate.

Additionally, the compound has shown promise in the field of asymmetric catalysis. Asymmetric synthesis allows for the efficient production of enantiomerically pure compounds without the need for laborious separation techniques. The benzyloxy and p-tosyloxy groups can serve as handles for transition metal catalysts, enabling highly enantioselective reactions that would otherwise be challenging to achieve. This capability is particularly valuable in industrial settings where cost-effectiveness and scalability are paramount.

The growing interest in green chemistry has also influenced the use of (R)-(-)-1-Benzyloxy-3-(p-tosyloxy)-2-propanol. Researchers are increasingly seeking to develop synthetic routes that minimize waste and reduce environmental impact. The modular nature of this compound's structure allows for its integration into sustainable synthetic pathways, aligning with the principles of green chemistry. By optimizing reaction conditions and employing catalytic methods, chemists can produce this compound with minimal environmental footprint.

In conclusion, (R)-(-)-1-Benzyloxy-3-(p-tosyloxy)-2-propanol (CAS No. 23214-66-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and stereochemical properties make it an invaluable tool for constructing biologically active molecules. As research continues to evolve, it is likely that this compound will play an even greater role in advancing our understanding of chiral chemistry and its applications in medicine.